![molecular formula C15H24O4 B026514 Pereniporin A CAS No. 103244-42-4](/img/structure/B26514.png)
Pereniporin A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pereniporin A is a naturally occurring organic compound that is extracted from the fruiting bodies of the mushroom Perenniporia fraxinea. It belongs to the family of sesquiterpenes and has been found to exhibit a wide range of biological activities. In recent years, this compound has gained significant attention from researchers due to its potential therapeutic applications in various diseases.
Scientific Research Applications
Synthesis and Chemical Properties
Formal Synthesis Pathways : A study by Ciocarlan et al. (2014) described an efficient synthesis pathway for drimanic compounds like Pereniporin A. This synthesis is important for creating bioactive compounds in a lab setting and understanding their chemical properties (Ciocarlan et al., 2014).
Synthetic Versatility in Homochiral Hemisynthesis : Urones et al. (1997) highlighted the synthetic versatility of certain compounds as key intermediates in the homochiral semisynthesis of functionalized drimanes such as this compound, emphasizing its potential in antibiotic applications (Urones et al., 1997).
Biological Activities and Potential Applications
Antimicrobial and Antifungal Activities : The in vitro antimicrobial and antifungal activities of compounds including this compound were reported by Ciocarlan et al. (2014), suggesting potential use in treating infections (Ciocarlan et al., 2014).
α-Glucosidase Inhibitory Properties : Harinantenaina et al. (2008) found that certain drimane-type sesquiterpenes, including Pereniporin B, showed moderate α-glucosidase inhibitory effects. This suggests potential applications in managing diabetes or other metabolic disorders (Harinantenaina et al., 2008).
properties
CAS RN |
103244-42-4 |
---|---|
Molecular Formula |
C15H24O4 |
Molecular Weight |
268.35 g/mol |
IUPAC Name |
(1R,5R,5aS,9aS,9bS)-6,6,9a-trimethyl-3,5,5a,7,8,9-hexahydro-1H-benzo[g][2]benzofuran-1,5,9b-triol |
InChI |
InChI=1S/C15H24O4/c1-13(2)5-4-6-14(3)11(13)10(16)7-9-8-19-12(17)15(9,14)18/h7,10-12,16-18H,4-6,8H2,1-3H3/t10-,11+,12-,14+,15+/m1/s1 |
InChI Key |
FRWRTYDHUNFKOE-MIBAYGRRSA-N |
Isomeric SMILES |
C[C@]12CCCC([C@@H]1[C@@H](C=C3[C@@]2([C@@H](OC3)O)O)O)(C)C |
SMILES |
CC1(CCCC2(C1C(C=C3C2(C(OC3)O)O)O)C)C |
Canonical SMILES |
CC1(CCCC2(C1C(C=C3C2(C(OC3)O)O)O)C)C |
synonyms |
pereniporin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.